Cas no 2549031-23-2 (2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile)

• Product Name: 2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
• CAS No: 2549031-23-2
• MF: C₁₅H₁₇N₇S
• MW: 327.407379865646
• CID: 5314224
• PubChem ID: 154853510
• Update Time: 2025-10-25

2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-[6-Methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinecarbonitrile
• F6792-0170
• 2-{4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
• 2549031-23-2
• AKOS040730938
• 2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

• Inchi： 1S/C15H17N7S/c1-11-9-13(20-15(18-11)23-2)21-5-7-22(8-6-21)14-17-4-3-12(10-16)19-14/h3-4,9H,5-8H2,1-2H3
• InChI Key： VXKQZQHQMVOUAM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(=N1)N1CCN(C2N=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 327.12661475g/mol
• Monoisotopic Mass: 327.12661475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.1±65.0 °C(Predicted)
• pka: 7.51±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

Compound CAS No. 2549031-23-2: 2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

The compound with CAS No. 2549031-23-2, known as 2-{4-[6-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

Pyrimidine derivatives have been a focal point in medicinal chemistry due to their structural versatility and ability to interact with various biological targets. The methylsulfanyl group in this compound contributes to its stability and enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Recent studies have highlighted the role of such heterocyclic compounds in modulating key cellular pathways associated with diseases like cancer and neurodegenerative disorders.

The piperazine ring in the structure of this compound plays a crucial role in enhancing its bioavailability and target affinity. Piperazine derivatives are known for their ability to form hydrogen bonds, which is essential for binding to protein targets. This feature makes the compound a strong candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various molecular targets. For instance, molecular docking studies have revealed potential interactions with kinases and other enzymes involved in disease progression. These findings underscore the importance of this compound as a lead molecule for developing novel therapeutics.

In terms of synthesis, the compound can be synthesized through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to improve the efficiency and yield of this process, making it more amenable for large-scale production. Researchers are continuously exploring optimized synthetic routes to enhance scalability and reduce costs.

The cytotoxic activity of this compound has been evaluated against various cancer cell lines, demonstrating promising results. Preclinical studies suggest that it may selectively inhibit tumor growth without causing significant toxicity to normal cells, which is a critical factor in drug development.

Moreover, the neuroprotective potential of this compound has been explored in models of Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress highlights its potential as a candidate for treating neurodegenerative conditions.

In conclusion, the compound with CAS No. 2549031-23-2 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool for developing innovative therapies across multiple therapeutic areas.